Cas no 2416242-84-5 (potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate)

• Product Name: potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate
• CAS No: 2416242-84-5
• MF: C₁₀H₇F₃KNO₂
• MW: 269.261594057083
• MDL: MFCD32667451
• CID: 5675781
• PubChem ID: 146155225
• Update Time: 2025-07-14

potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2416242-84-5
• Potassium;1-[5-(trifluoromethyl)pyridin-2-yl]cyclopropane-1-carboxylate
• potassium 1-[5-(trifluoromethyl)pyridin-2-yl]cyclopropane-1-carboxylate
• EN300-26678819
• potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate

• MDL： MFCD32667451
• Inchi： 1S/C10H8F3NO2.K/c11-10(12,13)6-1-2-7(14-5-6)9(3-4-9)8(15)16;/h1-2,5H,3-4H2,(H,15,16);/q;+1/p-1
• InChI Key： OAKZDIOBBFRXKI-UHFFFAOYSA-M
• SMILES： [K+].FC(C1=CN=C(C=C1)C1(C(=O)[O-])CC1)(F)F

Computed Properties

• Exact Mass: 269.00659444g/mol
• Monoisotopic Mass: 269.00659444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Additional information on potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate

Chemical Profile of Potassium 1-5-(Trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate (CAS No. 2416242-84-5)

Potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate (CAS No. 2416242-84-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, represents a promising candidate for further exploration in drug discovery and development. The presence of a trifluoromethyl group and a cyclopropane ring in its molecular framework imparts distinct chemical properties that make it particularly intriguing for researchers.

The molecular structure of Potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate consists of a pyridine core substituted with a trifluoromethyl group at the 5-position and a cyclopropane ring linked to the 2-position of the pyridine ring via a carboxylate group. This arrangement not only contributes to its stability but also enhances its potential for interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic pathways and improve pharmacokinetic properties, making it a valuable moiety in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small molecules with enhanced biological activity and improved selectivity. The compound Potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate has been investigated for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its unique structural features suggest that it may exhibit inhibitory effects on key enzymes and receptors involved in these conditions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The cyclopropane ring, known for its strained three-membered structure, can enhance binding affinity and selectivity when incorporated into drug molecules. Additionally, the pyridine moiety provides a versatile platform for further functionalization, allowing researchers to tailor the compound's properties to specific biological targets.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve drug efficacy and bioavailability. The trifluoromethyl group in Potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate is particularly noteworthy for its role in enhancing metabolic stability and lipophilicity. These properties are crucial for ensuring that a drug remains active in the body long enough to exert its therapeutic effect.

The synthesis of Potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate presents both challenges and opportunities for chemists. The synthesis involves multi-step reactions that require careful optimization to achieve high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with greater ease.

In conclusion, Potassium 1-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one are likely to play a crucial role in the discovery of new therapies that address unmet medical needs.